
Part 1: Frequently Asked Questions (FAQs) -
Foundational Knowledge

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Avibactam sodium, (+)-

CAS No.: 1383814-68-3

Cat. No.: B1437214 Get Quote

This section addresses the fundamental questions researchers frequently encounter regarding

residual solvents in pharmaceutical manufacturing.

Q1: What are residual solvents and why are they a
critical quality attribute for Avibactam sodium?
Residual solvents are organic volatile chemicals used or produced during the synthesis of a

drug substance or in the preparation of a drug product.[1][2] In the context of Avibactam

sodium, they are not completely removed by practical manufacturing techniques.[3] Their

control is critical for several reasons:

Patient Safety: Many solvents are toxic and can pose significant health risks to patients,

even at trace levels.[4] Regulatory bodies establish strict limits based on toxicological data to

ensure patient safety.[5][6]

Product Quality & Stability: The presence of residual solvents can impact the

physicochemical properties of the Avibactam sodium API. They can affect crystallinity,

dissolution rate, stability, and even the appearance of the final product.[5]

Efficacy: By altering the API's physical properties, residual solvents can influence its

bioavailability and, consequently, its therapeutic effectiveness.[5]
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Q2: Which regulatory guidelines govern the control of
residual solvents?
The primary international guideline is the ICH Q3C (R8) Impurities: Guideline for Residual

Solvents.[2] This guideline, adopted by major regulatory agencies like the FDA and EMA,

provides a framework for setting acceptable limits for residual solvents in pharmaceuticals.[7][8]

The United States Pharmacopeia (USP) General Chapter <467> is closely harmonized with the

ICH Q3C guidelines and is the standard method used worldwide for quality control.[9][10][11]

Q3: How are solvents classified according to ICH Q3C?
The ICH Q3C guideline categorizes residual solvents into three classes based on their risk to

human health:[1][2][9]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://database.ich.org/sites/default/files/ICH_Q3C-R8_Guideline_Step4_2021_0422_1.pdf
https://www.ema.europa.eu/en/ich-q3c-r9-residual-solvents-scientific-guideline
https://www.tga.gov.au/resources/resources/international-scientific-guidelines-adopted-australia/ich-guideline-q3c-r8-impurities-guideline-residual-solvents
https://www.agilent.com/cs/library/brochures/5991-8659EN_gc_residual_analysis_brochure_LR.pdf
https://www.labsolution.pl/images/pdf/The_Analysis_of_Residual_Solvents_in_Pharmaceutical_Products_Using_GC-VUV_and_Static_Headspace_Rev2.pdf
https://www.sepscience.com/assessment-of-residual-solvents-in-pharmaceuticals-to-updated-ich-q3c-r8-and-usp-467-6850
https://database.ich.org/sites/default/files/Q3C-R6_Guideline_ErrorCorrection_2019_0410_0.pdf
https://database.ich.org/sites/default/files/ICH_Q3C-R8_Guideline_Step4_2021_0422_1.pdf
https://www.agilent.com/cs/library/brochures/5991-8659EN_gc_residual_analysis_brochure_LR.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1437214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class
Description & Risk to

Human Health
Examples

General Control

Strategy

Class 1

Solvents to be

avoided. They are

known or strongly

suspected human

carcinogens and

environmental

hazards.[2][9]

Benzene, Carbon

tetrachloride, 1,2-

Dichloroethane

Use of these solvents

should be avoided. If

their use is

unavoidable to

produce a drug with a

significant therapeutic

advantage, then their

levels must be strictly

limited and justified.

[12]

Class 2

Solvents to be limited.

They are non-

genotoxic animal

carcinogens or are

suspected of other

significant but

reversible toxicities.[2]

[13]

Acetonitrile,

Dichloromethane,

Toluene, Methanol

These solvents should

be limited in drug

products. Limits are

calculated based on

the Permitted Daily

Exposure (PDE) in

mg/day.[13]

Class 3

Solvents with low toxic

potential. No health-

based exposure limit

is needed at levels

normally accepted in

good manufacturing

practices.

Acetone, Ethanol,

Isopropyl Alcohol,

Ethyl Acetate

These solvents have a

PDE of 50 mg or more

per day. A general

limit of 5000 ppm

(0.5%) is acceptable

without justification.

[13][14] If higher

levels are present,

they must be justified.
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This section focuses on the practical application of residual solvent control specifically for

Avibactam sodium API.

Q4: What are the potential residual solvents in
Avibactam sodium and their limits?
The potential residual solvents are directly linked to the synthetic route employed. A review of

various patented synthesis methods reveals a common set of solvents used in reaction,

purification, and crystallization steps.[15][16][17][18] A recent study developed a validated

method for the simultaneous determination of 12 potential residual solvents in Avibactam

sodium API.[19]

Below is a summary of these potential solvents and their corresponding ICH Q3C limits.
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Solvent Name ICH Class
Concentration

Limit (ppm)

Permitted Daily

Exposure

(PDE) (mg/day)

Potential Role

in Synthesis

Toluene 2 890 8.9
Reaction solvent.

[16]

Dichloromethane

(DCM)
2 600 6.0

Extraction and

reaction solvent.

[17][18][19]

Acetonitrile

(ACN)
2 410 4.1

Reaction and

crystallization

solvent.[16][19]

Methanol (MET) 2 3000 30.0

Reaction,

crystallization,

and cleaning

solvent.[16][19]

[20]

Tetrahydrofuran

(THF)
2 720 7.2

Reaction solvent.

[16][19]

Methyl tert-butyl

ether (MTBE)
2 5000 50.0

Extraction and

crystallization

solvent.[19][20]

Ethanol (ET) 3 5000 50.0

Reaction,

crystallization,

and cleaning

solvent.[15][16]

[17][19][21]

Acetone (ACE) 3 5000 50.0

Reaction and

crystallization

solvent.[16][19]

[20]

Isopropanol (IPA) 3 5000 50.0 Reaction and

crystallization
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solvent.[16][19]

[20][21]

Ethyl Acetate

(EA)
3 5000 50.0

Extraction and

crystallization

solvent.[16][19]

[20]

tert-Butanol (tBA) 2 3500 35.0
Reaction solvent.

[19][22]

Butyl Acetate

(BuOAc)
3 5000 50.0

Extraction

solvent.[19]

Note: The limits are based on the ICH Q3C (R8) guidelines.[2][7] It is imperative to consult the

latest version of the guidelines for the most current information.

Q5: How can I develop a reliable analytical method for
these solvents in Avibactam sodium?
The industry-standard and regulatory-accepted method for residual solvent testing is Static

Headspace Gas Chromatography (HS-GC), typically with a Flame Ionization Detector (FID).[3]

[5][23][24] This technique is preferred because it is robust, sensitive, and minimizes matrix

effects by only introducing the volatile analytes into the GC system, leaving the non-volatile API

in the sample vial.[25]

Below is a workflow diagram illustrating the HS-GC analytical process.
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Sample & Standard Preparation

HS-GC-FID Analysis Data Processing
Accurately weigh

Avibactam sodium API
Dissolve in a suitable
high-boiling diluent
(e.g., DMSO, DMF)

Seal vial hermetically

Place vials in
Headspace Autosampler

Prepare calibration
standards in the

same diluent

Incubate at a set
temperature to establish

liquid-gas equilibrium

Inject an aliquot of
the headspace vapor

into the GC

Separate solvents on
a capillary column
(e.g., G43 phase)

Detect solvents
using FID

Integrate peak areas
in chromatogram

Generate calibration curve
from standards

Quantify solvent
concentration (ppm)

in API sample

Click to download full resolution via product page

Caption: Workflow for Residual Solvent Analysis by HS-GC-FID.

Experimental Protocol: HS-GC-FID Method for
Residual Solvents in Avibactam Sodium
This protocol is based on established and validated methodologies for Avibactam sodium.[19]

1. Instrumentation:

Gas Chromatograph with FID and a Headspace Autosampler.

Capillary Column: DB-624 (or equivalent USP G43 phase), 30 m x 0.32 mm ID, 1.8 µm film

thickness.[9][26]

2. Reagents and Materials:

Diluent: N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO), headspace grade.

Reference Standards: Certified standards for all potential solvents.

Avibactam sodium API sample.

Headspace Vials: 20 mL with PTFE/silicone septa.
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3. Chromatographic Conditions:

Carrier Gas: Helium or Nitrogen, constant flow at ~2.0 mL/min.

Injector Temperature: 220 °C.

Split Ratio: 5:1.

Oven Temperature Program:

Initial: 40 °C, hold for 5 minutes.

Ramp 1: 10 °C/min to 180 °C.

Hold: 5 minutes.

Detector Temperature (FID): 250 °C.

4. Headspace Parameters:

Vial Equilibration Temperature: 80 °C.

Vial Equilibration Time: 30 minutes.

Injection Volume: 1.0 mL of headspace vapor.

5. Standard Preparation:

Prepare a stock standard solution containing all target solvents in the diluent.

Create a series of calibration standards by diluting the stock solution to cover a range from

below the limit of quantification (LOQ) to above the specified limit for each solvent.

6. Sample Preparation:

Accurately weigh approximately 100 mg of Avibactam sodium API into a 20 mL headspace

vial.

Add 5.0 mL of diluent.
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Seal the vial immediately and vortex to dissolve.

7. Analysis and Calculation:

Run the standard solutions to establish a calibration curve for each solvent.

Analyze the sample preparations.

Identify solvents based on retention time and quantify using the calibration curve. The

concentration (ppm) is calculated by the chromatography data system.

Part 3: Troubleshooting Guide
Even with a robust method, issues can arise. This section provides a logical approach to

troubleshooting common problems in the HS-GC analysis of residual solvents.

Peak Shape Issues Quantitation & Recovery Issues Baseline & Extraneous Peaks

Problem Observed in
Chromatogram

Poor Peak Shape?
(Tailing/Fronting)

Poor Recovery or
Low Sensitivity?

Ghost Peaks or
Noisy Baseline?

Check for active sites in liner/column.
Use deactivated liner. Clip column front.

Yes

Check for column overload.
Dilute sample or increase split ratio.

Yes

Improper column installation?
Re-install column.

Yes

Solvent effect issues?
(for specific solvents like DMF)

Optimize inlet temperature.

Yes

Inadequate vial equilibration?
Increase temperature or time.

Yes

System leak?
Check septa, ferrules, syringe.

Yes

Poor solubility in diluent?
Ensure complete dissolution.

Yes

Incorrect standard concentrations?

Yes

Contaminated diluent, gas, or vials?
Run blanks of each component.

Yes

Septum bleed?
Use high-quality septa, check inlet temp.

Yes

Carryover from previous injection?
Increase bake-out time or run solvent blanks.

Yes

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1437214?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1437214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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